Cas no 828939-19-1 (4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl-)

• Product Name: 4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl-
• CAS No: 828939-19-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 680091
• PubChem ID: 12181059
• Update Time: 2025-04-19

4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-2,2,6-trimethyl-
• 1-acetyl-2,2,6-trimethyl-3H-quinolin-4-one
• 1-Acetyl-2,2,6-trimethyl-2,3-dihydroquinolin-4(1H)-one
• DTXSID20479416
• 828939-19-1

• Inchi： 1S/C14H17NO2/c1-9-5-6-12-11(7-9)13(17)8-14(3,4)15(12)10(2)16/h5-7H,8H2,1-4H3
• InChI Key： NSJGOEMSZCKMEY-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2N(C(C)=O)C(C)(C)C1

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones